![molecular formula C11H21NO2 B2785487 (1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine CAS No. 2248212-61-3](/img/structure/B2785487.png)
(1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine
Overview
Description
(1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine, also known as DOUA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DOUA is a spirocyclic amine that contains a unique structure, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of (1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine is not fully understood. However, studies have shown that this compound can act as a monoamine oxidase inhibitor, which can increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This increase in neurotransmitter levels can lead to improved neurological function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons. This compound has also been shown to decrease the levels of pro-inflammatory cytokines, which can lead to a reduction in inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using (1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine in lab experiments is its unique structure, which makes it a promising candidate for drug development. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it difficult to determine its effectiveness in treating certain diseases.
Future Directions
Future research on (1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine could focus on further understanding its mechanism of action and its potential use in treating neurological disorders and cancer. Additionally, research could explore the use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of (1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine involves a multi-step process, starting with the reaction of 3-chloropropylamine with 1,2-epoxydecane to form the intermediate compound 1-(3-chloropropyl)-2,9-dioxaspiro[5.5]undecane. This intermediate is then treated with sodium azide and reduced with hydrogen gas to yield this compound.
Scientific Research Applications
(1R)-1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine has shown promising results in various scientific research studies. It has been studied for its potential use in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. This compound has also shown potential as an anti-inflammatory agent and as a treatment for cancer.
properties
IUPAC Name |
(1R)-1-(2,9-dioxaspiro[5.5]undecan-3-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-9(12)10-2-3-11(8-14-10)4-6-13-7-5-11/h9-10H,2-8,12H2,1H3/t9-,10?/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLJBRZWGMFVDIO-YHMJZVADSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCC2(CCOCC2)CO1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1CCC2(CCOCC2)CO1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5-Fluorobenzo[b]thiophen-2-yl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone](/img/structure/B2785404.png)
![2-[3-[[4-(4-Methoxyphenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]propyl]isoindole-1,3-dione](/img/structure/B2785406.png)
![6-[2-(3,4-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2785410.png)
![N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-4-[3-(trifluoromethyl)phenyl]tetrahydro-1(2H)-pyrazinecarboxamide](/img/structure/B2785412.png)
![4-((3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-7-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one](/img/structure/B2785414.png)
![1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate](/img/structure/B2785417.png)
![N-[1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)piperidin-4-yl]cyclopropanesulfonamide](/img/structure/B2785425.png)
![7-ethyl-3-methyl-1-[2-(morpholin-4-yl)ethyl]-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2785427.png)